Cas no 2137998-76-4 (3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one)

3-Amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one is a specialized heterocyclic compound featuring a dihydropyridinone core functionalized with an amino group and a 3-methoxy-2,2-dimethylpropyl substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a synthetic intermediate or building block for biologically active molecules. The presence of both amino and methoxy groups enhances its versatility in further derivatization, while the sterically hindered dimethylpropyl moiety may influence stability and selectivity in reactions. Its well-defined molecular architecture makes it suitable for targeted synthesis in medicinal chemistry, where precise functionalization is critical. The compound’s purity and consistency are essential for reproducible results in research and development.
3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one structure
2137998-76-4 structure
Product Name:3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one
CAS No:2137998-76-4
MF:C11H18N2O2
MW:210.272822856903
CID:6599088
PubChem ID:165479914
Update Time:2025-10-23

3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one
    • EN300-1111249
    • 2137998-76-4
    • Inchi: 1S/C11H18N2O2/c1-11(2,8-15-3)7-13-6-4-5-9(12)10(13)14/h4-6H,7-8,12H2,1-3H3
    • InChI Key: HCUBEDRIYBFKKZ-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)(C)CN1C=CC=C(C1=O)N

Computed Properties

  • Exact Mass: 210.136827821g/mol
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.6Ų

3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one Pricemore >>

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Additional information on 3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2137998-76-4)

The compound 3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2137998-76-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a dihydropyridin-2-one core and a 3-methoxy-2,2-dimethylpropyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one has surged due to their versatility in medicinal chemistry. This compound’s amino and methoxy functional groups provide multiple sites for chemical modifications, enabling the development of derivatives with enhanced pharmacokinetic properties. Its CAS No. 2137998-76-4 is frequently searched in academic databases and patent literature, reflecting its growing relevance in the field.

One of the most discussed topics in modern pharmaceutical research is the optimization of drug-like molecules for improved bioavailability and target specificity. 3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one aligns with this trend, as its scaffold is amenable to structure-activity relationship (SAR) studies. Researchers are exploring its potential as a precursor for kinase inhibitors or GPCR modulators, which are hot topics in oncology and neurology. The compound’s dihydropyridin-2-one moiety is particularly noteworthy, as similar structures have shown promise in preclinical trials for neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of 3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one involves multi-step organic reactions, often starting from commercially available building blocks. The 2,2-dimethylpropyl group introduces steric hindrance, which can influence the compound’s reactivity and stability. This aspect is critical for industrial-scale production, where yield and purity are paramount. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards.

The environmental and safety profiles of 3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one are also under scrutiny, as sustainable chemistry practices gain traction. Researchers are investigating greener synthetic routes, such as catalytic methods or solvent-free reactions, to minimize waste and energy consumption. These efforts resonate with the broader scientific community’s focus on green chemistry and the United Nations’ Sustainable Development Goals (SDGs).

In conclusion, 3-amino-1-(3-methoxy-2,2-dimethylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2137998-76-4) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural features, combined with its potential therapeutic applications, make it a subject of ongoing research. As the scientific community continues to explore its derivatives and mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.

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